Calcium chlorate

• CAS No.: 10137-74-3
• Product Name: Calcium chlorate
• Molecular Formula: Ca(ClO3)2; CaCl2O6
• Molecular Weight: 206.98 g/mol
• IUPAC Name: calcium;dichlorate
• Standard InChI: InChI=1S/Ca.2ClHO3/c;2*2-1(3)4/h;2*(H,2,3,4)/q+2;;/p-2
• Standard InChIKey: YALMXYPQBUJUME-UHFFFAOYSA-L
• SMILES: [O-]Cl(=O)=O.[O-]Cl(=O)=O.[Ca+2]
• Canonical SMILES: [O-]Cl(=O)=O.[O-]Cl(=O)=O.[Ca+2]
• Colorform: White crystals; Monoclinic, yellowish-white, deliquescent crystals
• Density: 2.71 at 32 °F (USCG, 1999)
• Melting Point: 644 °F (USCG, 1999); 340 °C
• Physical Description: Calcium chlorate appears as a white crystalline solid. It forms a very flammable mixture with combustible materials and this mixture may be explosive if the combustible material is finely divided. The mixture can be ignited by friction. Contact with strong sulfuric acid can cause fires or explosions. When mixed with ammonium salts, spontaneous decomposition and ignition may result. Prolonged exposure of the material to fire or heat can result in an explosion. It is used in photography, in pyrotechnics, and as a herbicide.
• Description: Calcium chlorate appears as a white crystalline solid. It forms a very flammable mixture with combustible materials and this mixture may be explosive if the combustible material is finely divided. The mixture can be ignited by friction. Contact with strong sulfuric acid can cause fires or explosions. When mixed with ammonium salts, spontaneous decomposition and ignition may result. Prolonged exposure of the material to fire or heat can result in an explosion. It is used in photography, in pyrotechnics, and as a herbicide.
• Related CAS: 10035-05-9 (dihydrate)
• Solubility: 197 g/100 g water at 25 °C
• Synonyms: Ca(ClO3)2.2H2O; calcium chlorate; calcium chlorate dihydrate
• PubChem Compound: 24978
• Last Modified: Nov 11 2021